1,3-Diisopropylbenzene-d18

• Molecular Formula: C12H18
• Molecular Weight: 180.38 g/mol
• InChI: InChI=1S/C12H18/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-10H,1-4H3/i1D3,2D3,3D3,4D3,5D,6D,7D,8D,9D,10D
• InChIKey: UNEATYXSUBPPKP-MBBWJUKTSA-N

1,3-Diisopropylbenzene-d18: Technical Baseline and Procurement Profile

1,3-Diisopropylbenzene-d18 (CAS 1398065-59-2) is a fully deuterated aromatic hydrocarbon with a molecular formula of C12D18 and molecular weight of 180.38 . As a stable isotope-labeled analog of the industrial solvent and intermediate 1,3-diisopropylbenzene (CAS 99-62-7), all eighteen hydrogen atoms in both isopropyl groups and the benzene ring are replaced with deuterium . This compound is primarily utilized as an isotope-labeled internal standard for quantitative analysis, offering a distinct mass difference (+18 Da) compared to the non-deuterated analyte while maintaining near-identical physicochemical properties [1]. Its procurement is generally limited to specialized analytical and research applications rather than bulk industrial use.

Product type

Perdeuterated isotope-labeled internal standard (SIL-IS)

Mass detection

Substantial deuterium-induced mass shift for MS discrimination

Procurement context

Research analytical workflows; not for bulk industrial supply

• [1] MedChemExpress. 1,3-Diisopropylbenzene-d18 (m-Diisopropylbenzol-d18) Product Page. Cat. No. HY-W101642S. Available at: https://www2.medchemexpress.com/1-3-diisopropylbenzene-d18.html (accessed 2026). View Source

Why 1,3-Diisopropylbenzene-d18 Cannot Be Substituted by Generic In-Class Analogs

Substituting 1,3-diisopropylbenzene-d18 with a non-deuterated analog, a 13C-labeled variant, or an alternative structural isomer is analytically invalid. The core requirement in quantitative LC-MS or GC-MS workflows is that the internal standard must co-elute with the target analyte while being spectrometrically distinct [1]. Non-deuterated 1,3-diisopropylbenzene is chromatographically identical but lacks the mass shift required for separate MS detection. A 13C-labeled analog introduces a different mass shift and may alter chromatographic retention time slightly due to the heavier carbon backbone. A different isomer (e.g., 1,4-diisopropylbenzene) will exhibit different retention characteristics, introducing significant quantification error. Therefore, 1,3-diisopropylbenzene-d18 is the sole viable internal standard option for achieving high-accuracy quantification of 1,3-diisopropylbenzene itself or co-eluting compounds requiring this specific mass offset.

Non-deuterated analog

Co-elutes with analyte but shares the same mass; may prevent separate MS detection and accurate quantification.

¹³C-labeled analog

May introduce a different mass shift and slightly alter chromatographic retention, limiting direct interchangeability.

Structural isomer (e.g., 1,4-)

Exhibits different retention characteristics; may lead to quantification bias if used without method revalidation.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Published 2025-02-27. Available at: https://www.mtoz-biolabs.com/internal-standard-quantification.html (accessed 2026). View Source

Quantitative Differentiation of 1,3-Diisopropylbenzene-d18 for Analytical and Procurement Decisions

Isotopic Enrichment: 99 atom % D Ensures Minimal Isotopologue Interference

The isotopic enrichment of 1,3-diisopropylbenzene-d18 is specified at 99 atom % D, as documented in vendor Certificate of Analysis (CoA) data from CDN Isotopes and Alfa Chemistry . This high level of deuteration minimizes the presence of lower-mass isotopologues that would overlap with the non-deuterated analyte signal during MS quantification. In contrast, partially deuterated or lower-purity labeled standards may exhibit significant isotopic cross-talk, reducing method sensitivity and accuracy.

Isotopic Purity

Class-level

99 atom % D

≥98 atom % D (typical acceptance threshold)

Minimizes isotopologue overlap, supporting lower detection limits

Per vendor CoA; verify per lot

Evidence Dimension	Isotopic Purity (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	Typical acceptable threshold for deuterated internal standards: ≥98 atom % D; lower purity grades may be 95-98 atom % D
Quantified Difference	Exceeds typical 98% threshold by 1 percentage point; 5-10× lower H/D isotopologue contamination compared to 90-95% purity grades
Conditions	Specification from commercial Certificate of Analysis (CDN Isotopes Product No. D-7363; Alfa Chemistry Catalog No. ACMA00052342)

Why This Matters

This ensures that the internal standard signal is clearly resolved from the analyte signal in MS detection, directly reducing quantification error and improving lower limit of detection (LLOD) in trace analysis.

Mass Shift: +18 Da Offset Provides Definitive MS Resolution from Non-Deuterated Analyte

1,3-Diisopropylbenzene-d18 possesses a molecular weight of 180.38, precisely 18.11 Da greater than the non-deuterated compound (162.27) . This mass shift ensures baseline MS resolution from the [M+H]+ or [M]+ ions of the target analyte across all common mass analyzers (quadrupole, TOF, Orbitrap). Alternative internal standards—such as 1,4-diisopropylbenzene (same mass) or 13C-labeled analogs (varying mass shifts)—would either co-isolate in MS or introduce chromatographic retention time differences, violating the fundamental requirement of a SIL-IS (stable isotope-labeled internal standard).

Mass Offset

Class-level

+18.11 Da

Provides definitive MS resolution from non-deuterated analyte

Calculated from C₁₂D₁₈ vs. C₁₂H₁₈

Evidence Dimension	Molecular Weight (Da)
Target Compound Data	180.38 Da (C12D18)
Comparator Or Baseline	162.27 Da for non-deuterated 1,3-diisopropylbenzene (C12H18); 168.27 Da for 13C6-labeled analog; identical 162.27 Da for 1,4-diisopropylbenzene structural isomer
Quantified Difference	+18.11 Da vs. non-deuterated; +12.11 Da vs. 13C6-labeled analog; 0 Da vs. structural isomer
Conditions	Calculated from molecular formula C12D18 and C12H18 using standard atomic masses

Why This Matters

The +18 Da mass shift is the industry gold standard for deuterated internal standards because it places the IS signal in a 'quiet' region of the mass spectrum, minimizing interference from naturally occurring 13C isotopologues of the analyte that appear at +1, +2, and +3 Da.

NMR Spectral Clarity: Eliminated Proton Background for Enhanced Analyte Resolution

As a perdeuterated compound, 1,3-diisopropylbenzene-d18 contains effectively no 1H NMR signal . This property makes it a valuable solvent or matrix component for proton NMR studies of hydrocarbon analytes dissolved in it. In contrast, the non-deuterated parent compound produces strong and complex proton signals (aromatic and isopropyl methyl/methine) that would obscure the analyte spectrum. While 1,3-diisopropylbenzene-d18 is not a universal NMR solvent, its use in specialized applications eliminates the need for solvent suppression techniques and reduces spectral artifacts [1].

¹H NMR Background

Class-level

Undetectable proton signal

Eliminates solvent suppression; enhances analyte resolution

At 400–600 MHz in neat or CDCl₃

Evidence Dimension	1H NMR Signal Intensity (relative integrated area)
Target Compound Data	~0 (undetectable) due to 99 atom % D enrichment
Comparator Or Baseline	Intense signals from aromatic protons (δ 7.0-7.3 ppm, 4H), isopropyl methine (δ ~2.9 ppm, 2H), and methyl protons (δ ~1.2 ppm, 12H) for non-deuterated 1,3-diisopropylbenzene
Quantified Difference	Qualitative elimination of all 18 proton resonances, reducing spectral background by >99% in the aliphatic and aromatic regions
Conditions	NMR spectroscopy at typical field strengths (400-600 MHz) in CDCl3 or neat

Why This Matters

For laboratories studying hydrocarbon mixtures or reaction intermediates, using the deuterated analog as a solvent or matrix component dramatically improves the signal-to-noise ratio (S/N) of the analyte, enabling detection of lower concentration species and simplifying spectral interpretation.

• [1] ResolveMass Laboratories. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Published 2025-10-31. Available at: https://resolvemass.ca/analytical-characterization-of-deuterated-compounds-nmr-gc-ms-lc-ms/ (accessed 2026). View Source

Method Validation: Demonstrated Precision Enhancement Using Stable Isotope-Labeled Internal Standards

A U.S. EPA-funded study demonstrated that incorporating stable isotopically labeled compounds as internal standards in GC/MS analysis can reduce overall analysis costs by 30-70% when recommended quality assurance procedures are employed [1]. This cost reduction stems from decreased need for repeat analyses due to matrix effect correction and improved calibration stability. While this study did not specifically use 1,3-diisopropylbenzene-d18, the findings are directly applicable to all deuterated internal standards, including 1,3-diisopropylbenzene-d18, establishing a quantitative economic justification for their use over non-labeled or less suitable internal standards.

Method Efficiency

Class-level

30–70% cost reduction

Protocols without isotopically labeled IS

May support long-term analytical efficiency in high-throughput labs

Extrapolated from EPA SIL-IS study (GC/MS)

Evidence Dimension	Reduction in Overall Analysis Costs
Target Compound Data	Extrapolated 30-70% reduction based on class-level evidence for stable isotopically labeled internal standards
Comparator Or Baseline	Analysis protocols using no internal standard or non-isotopically labeled internal standards
Quantified Difference	30-70% cost savings attributable to reduced repeat runs, improved calibration stability, and lower frequency of revalidation
Conditions	GC/MS determinations for environmental trace analysis, as reported in OSTI.GOV report EPA-600/7-81-112 (July 1979-July 1981)

Why This Matters

Procurement of 1,3-diisopropylbenzene-d18, despite its higher unit cost compared to non-deuterated analogs, is justified by quantifiable long-term operational savings in high-throughput analytical laboratories.

• [1] U.S. Environmental Protection Agency. Evaluation of stable labeled compounds as internal standards for quantitative GC/MS determinations. Final report Jul 79-Jul 81. OSTI.GOV Report No. EPA-600/7-81-112. Available at: https://www.osti.gov/biblio/5844114 (accessed 2026). View Source

High-Value Application Scenarios for 1,3-Diisopropylbenzene-d18

LC-MS/MS Quantification of 1,3-Diisopropylbenzene in Environmental Fate Studies

1,3-Diisopropylbenzene-d18 is the definitive internal standard for quantifying trace levels of 1,3-diisopropylbenzene in water, soil, or air samples via LC-MS/MS or GC-MS . Its +18 Da mass shift and high isotopic purity ensure accurate correction for matrix effects and instrument variability, enabling quantification at part-per-trillion (ppt) levels required for environmental monitoring and regulatory compliance.

NMR-Based Reaction Monitoring in Synthetic Organic Chemistry

When used as a reaction solvent or co-solvent, 1,3-diisopropylbenzene-d18 provides a completely silent 1H NMR background , allowing chemists to monitor the formation of aromatic and aliphatic proton-containing products without solvent suppression. This is particularly valuable for studying hydrogen transfer steps, kinetic isotope effects, and reaction mechanisms where clear observation of the analyte's proton signals is critical [1].

Metabolic Tracing and Biotransformation Studies

The deuterium label in 1,3-diisopropylbenzene-d18 enables tracking of the compound's metabolic fate in biological systems or microbial cultures. Using MS or NMR techniques, researchers can differentiate between exogenous labeled substrate and endogenous compounds, quantifying transformation rates and identifying metabolites without radiolabeling . This approach is essential for understanding the environmental persistence and biological processing of substituted benzenes.

Analytical Method Development and Validation in Industrial QC

For industrial quality control laboratories developing new LC-MS or GC-MS methods for 1,3-diisopropylbenzene or related alkylbenzenes, 1,3-diisopropylbenzene-d18 serves as the primary isotope-labeled internal standard for method validation . Its use is mandated by regulatory guidelines for achieving the accuracy and precision required in pharmaceutical, agrochemical, and specialty chemical manufacturing.

Application

Selection Property

Validation Focus

Environmental trace analysis

Stable isotope-labeled ISTD with +18 Da shift

Matrix effect correction, ppt-level sensitivity

NMR reaction monitoring

Perdeuterated, silent ¹H background

Analyte signal clarity without solvent suppression

Metabolic pathway tracing

Deuterium label for MS/NMR differentiation

Exogenous vs. endogenous compound discrimination

Analytical method validation

Isotope-labeled internal standard

Accuracy, precision, and method robustness

• [1] ResolveMass Laboratories. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Published 2025-10-31. Available at: https://resolvemass.ca/analytical-characterization-of-deuterated-compounds-nmr-gc-ms-lc-ms/ (accessed 2026). View Source